Cas no 1001518-83-7 (2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide)

2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide structure
1001518-83-7 structure
Product Name:2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide
CAS No:1001518-83-7
MF:C7H9BrF2N4O
MW:283.073366880417
MDL:MFCD03419681
CID:3058816
PubChem ID:7018473
Update Time:2025-04-21

2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

    • (4-Bromo-3-difluoromethyl-5-methyl-pyrazol-1-yl)-acetic acid hydrazide
    • 2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide
    • 2-[4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl]acetohydrazide
    • 1001518-83-7
    • CS-0279411
    • EN300-228411
    • 2-[4-bromo-3-(difluoromethyl)-5-methylpyrazol-1-yl]acetohydrazide
    • C7H9BrF2N4O
    • 2-[4-bromo-3-(difluoromethyl)-5-methyl-pyrazol-1-yl]acetohydrazide
    • STK313193
    • 2-(4-Bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-yl)acetohydrazide
    • AKOS000308173
    • BBL039231
    • MDL: MFCD03419681
    • Inchi: 1S/C7H9BrF2N4O/c1-3-5(8)6(7(9)10)13-14(3)2-4(15)12-11/h7H,2,11H2,1H3,(H,12,15)
    • InChI Key: ZLANHXHBVDXICI-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)F)=NN(CC(NN)=O)C=1C

Computed Properties

  • Exact Mass: 281.99278g/mol
  • Monoisotopic Mass: 281.99278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 283.07g/mol
  • XLogP3: 0.7
  • Topological Polar Surface Area: 72.9Ų

2-4-bromo-3-(difluoromethyl)-5-methyl-1H-pyrazol-1-ylacetohydrazide Pricemore >>

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